Cas no 17451-61-5 (L-Histidine,N-(phenylmethyl)-)

• Product Name: L-Histidine,N-(phenylmethyl)-
• CAS No: 17451-61-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 122352
• PubChem ID: 7015173
• Update Time: 2025-10-30

L-Histidine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Histidine,N-(phenylmethyl)-
• BZL-HIS-OH
• BZL-HISTIDINE
• N-BENZYL-L-HISTIDINE
• N-ALPHA-BENZYL-L-HISTIDINE
• N-ALPHA-BENZYL-D-HISTIDINE
• AKOS015909353
• (S)-2-(Benzylamino)-3-(1H-imidazol-4-yl)propanoicacid
• benzyl-L-histidine
• (S)-2-(Benzylamino)-3-(1H-imidazol-4-yl)propanoic acid
• (2S)-2-(BENZYLAMINO)-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
• benzylhistidine
• FOYXZVHDLXZETB-LBPRGKRZSA-N
• 17451-61-5
• (2S)-2-(benzylamino)-3-(1H-imidazol-5-yl)propanoic acid
• (2S)-2-(benzylazaniumyl)-3-(1H-imidazol-5-yl)propanoate
• SCHEMBL466341
• AZ-6023
• FD21687
• Nalpha-Benzyl-L-histidine

• Inchi： 1S/C13H15N3O2/c17-13(18)12(6-11-8-14-9-16-11)15-7-10-4-2-1-3-5-10/h1-5,8-9,12,15H,6-7H2,(H,14,16)(H,17,18)/t12-/m0/s1
• InChI Key： FOYXZVHDLXZETB-LBPRGKRZSA-N
• SMILES： OC([C@H](CC1=CN=CN1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.11600
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.01000
• LogP: 1.58610

Additional information on L-Histidine,N-(phenylmethyl)-

Recent Advances in the Study of L-Histidine,N-(phenylmethyl)- (CAS: 17451-61-5) in Chemical Biology and Pharmaceutical Research

L-Histidine,N-(phenylmethyl)- (CAS: 17451-61-5), a derivative of the essential amino acid L-histidine, has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the addition of a phenylmethyl group to the histidine side chain, exhibits unique biochemical properties that make it a valuable tool in drug discovery and development. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the most notable advancements in the study of L-Histidine,N-(phenylmethyl)- is its application in the design of peptide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key scaffold for developing inhibitors targeting proteases involved in inflammatory diseases. The researchers utilized molecular docking and kinetic assays to show that derivatives of L-Histidine,N-(phenylmethyl)- exhibit high affinity and selectivity for specific protease targets, paving the way for new anti-inflammatory therapies.

In addition to its therapeutic potential, L-Histidine,N-(phenylmethyl)- has also been investigated for its role in enhancing drug delivery systems. A recent study in Advanced Drug Delivery Reviews highlighted its use as a component of self-assembling nanoparticles. The phenylmethyl group facilitates hydrophobic interactions, enabling the formation of stable nanostructures capable of encapsulating and delivering hydrophobic drugs with improved bioavailability. This innovation addresses a critical challenge in drug formulation and could revolutionize the treatment of diseases requiring targeted drug delivery.

Further research has explored the biochemical mechanisms underlying the activity of L-Histidine,N-(phenylmethyl)-. A 2024 paper in Biochemistry elucidated its role as a modulator of histidine decarboxylase, an enzyme involved in the production of histamine. By competitively inhibiting this enzyme, L-Histidine,N-(phenylmethyl)- derivatives were shown to reduce histamine levels in vitro, suggesting potential applications in treating allergic reactions and other histamine-mediated disorders. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis and scalability of L-Histidine,N-(phenylmethyl)- have also been areas of active research. A recent publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces production costs. This advancement is critical for enabling large-scale applications, particularly in the pharmaceutical industry, where cost-effective and efficient synthesis methods are essential for commercialization.

In conclusion, the growing body of research on L-Histidine,N-(phenylmethyl)- (CAS: 17451-61-5) highlights its significant potential in chemical biology and pharmaceutical sciences. From its role in drug design and delivery to its biochemical modulation of key enzymes, this compound continues to inspire innovative applications. Future studies are expected to further explore its therapeutic efficacy, optimize its synthetic pathways, and expand its utility in addressing unmet medical needs.